2-(1,3-benzodioxol-5-yl)-N-(4-methylbenzyl)ethanamine

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]ethanamine
• InChI: InChI=1S/C17H19NO2/c1-13-2-4-15(5-3-13)11-18-9-8-14-6-7-16-17(10-14)20-12-19-16/h2-7,10,18H,8-9,11-12H2,1H3
• InChI Key: SWFCZJWHIKUDAX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNCCC2=CC3=C(C=C2)OCO3

Description

2-(1,3-benzodioxol-5-yl)-N-(4-methylbenzyl)ethanamine, also known as 2C-B, is a synthetic psychoactive substance that belongs to the phenethylamine class of drugs. It was first synthesized in 1974 by Alexander Shulgin and is known for its hallucinogenic and empathogenic effects.

Mechanism of Action

The exact mechanism of action of 2-(1,3-benzodioxol-5-yl)-N-(4-methylbenzyl)ethanamine is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. It also has affinity for other serotonin receptors such as 5-HT1A and 5-HT2C, as well as dopamine receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(1,3-benzodioxol-5-yl)-N-(4-methylbenzyl)ethanamine include changes in heart rate, blood pressure, body temperature, and pupil dilation. It also affects neurotransmitter levels in the brain, particularly serotonin and dopamine, which are involved in mood regulation. The subjective effects of 2-(1,3-benzodioxol-5-yl)-N-(4-methylbenzyl)ethanamine include altered perception, enhanced empathy, and altered states of consciousness.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,3-benzodioxol-5-yl)-N-(4-methylbenzyl)ethanamine in lab experiments is its relatively low toxicity compared to other psychoactive substances. It also has a relatively short duration of action, which allows for precise timing of experiments. However, its effects can be highly variable between individuals, which can make it difficult to control for individual differences in research studies.

Future Directions

For research on 2-(1,3-benzodioxol-5-yl)-N-(4-methylbenzyl)ethanamine include further investigation of its potential therapeutic applications, particularly in the treatment of mental health disorders. It may also be useful in studying the neural mechanisms underlying altered states of consciousness and social behavior. However, further research is needed to fully understand the mechanisms of action and potential risks associated with its use.
Conclusion:
In conclusion, 2-(1,3-benzodioxol-5-yl)-N-(4-methylbenzyl)ethanamine is a synthetic psychoactive substance that has been studied for its potential therapeutic applications and effects on social behavior, cognition, and perception. Its synthesis method is relatively simple and it has a relatively low toxicity compared to other psychoactive substances. However, further research is needed to fully understand its mechanisms of action and potential risks associated with its use.

Synthesis Methods

The synthesis of 2-(1,3-benzodioxol-5-yl)-N-(4-methylbenzyl)ethanamine involves the reaction of 2,5-dimethoxybenzaldehyde with nitroethane to form 2,5-dimethoxyphenethylamine, which is then reduced to 2-(1,3-benzodioxol-5-yl)-N-(4-methylbenzyl)ethanamine using a reducing agent such as lithium aluminum hydride. The synthesis of 2-(1,3-benzodioxol-5-yl)-N-(4-methylbenzyl)ethanamine is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

2-(1,3-benzodioxol-5-yl)-N-(4-methylbenzyl)ethanamine has been studied for its potential therapeutic applications in the treatment of various mental health disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been studied for its effects on social behavior, cognition, and perception. In addition, 2-(1,3-benzodioxol-5-yl)-N-(4-methylbenzyl)ethanamine has been used as a tool in neuroscience research to study the neural mechanisms underlying altered states of consciousness.